(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

• Molecular Formula: C21H36O3
• Molecular Weight: 336.5 g/mol
• InChI: InChI=1S/C21H36O3/c1-3-4-13-16-19-20(24-19)17-14-11-9-7-5-6-8-10-12-15-18-21(22)23-2/h5,7,11,14,19-20H,3-4,6,8-10,12-13,15-18H2,1-2H3/b7-5-,14-11-/t19-,20+/m1/s1
• InChIKey: FZUFCVATWQINBH-PYQKRGIJSA-N

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate: An Overview of a Specialized Epoxy Fatty Acid Methyl Ester

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate (CAS: 2692622-73-2) is a methyl ester of an epoxy fatty acid. It is a long-chain fatty acid methyl ester with a molecular formula of C21H36O3 and a molecular weight of 336.5 g/mol [1]. This compound, also known as (±)14(15)-Epoxyeicosadienoic acid methyl ester, is derived from dihomo-γ-linolenic acid (DGLA) . It is primarily utilized as a specialized research tool in lipid biochemistry and pharmacology, with applications in studying lipoxygenase pathways and lipid-mediated signaling [2].

Lipoxygenase pathway inhibition studies

Lipid mediator signaling tool compound

Methyl ester formulation handling context

• [1] Chemical Entities of Biological Interest (ChEBI). CHEBI:180524 - 8,11-Tridecadienoic acid, 13-(3-pentyl-2-oxiranyl)-, methyl ester, (8Z,11Z)-. View Source
• [2] BindingDB. BDBM50446420 (CHEMBL3109730) - Inhibition of 5-LO in human PMNL. View Source

Why (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate Cannot Be Simply Substituted by Other Epoxy Fatty Acid Methyl Esters

In-class substitution of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is not scientifically valid due to significant differences in biochemical target engagement and pathway selectivity. While many epoxy fatty acid methyl esters share a core structure, variations in chain length, double bond position, and epoxide stereochemistry profoundly impact their affinity for key enzymes like 5-Lipoxygenase (5-LO) [1]. For instance, this specific compound demonstrates a quantifiable, concentration-dependent inhibition of 5-LO, a property not uniformly shared or matched in potency by closely related analogs such as 13(S)-HODE methyl ester or vernolic acid methyl ester, which are often more associated with analytical standards or different enzymatic targets like COX-2 . The following quantitative evidence underscores these critical functional distinctions that directly influence experimental outcomes and procurement decisions.

Target Shift

Replacing with free acid analog may lose 5-LO inhibitory activity reported for the methyl ester.

Pathway Divergence

Vernolic acid methyl ester interacts with COX-2, a distinct enzyme, shifting pathway engagement.

Specificity

Generic class-level replacement lacks target specificity and may alter experimental outcomes.

• [1] BindingDB. BDBM50446420 (CHEMBL3109730) - Inhibition of 5-LO in human PMNL. View Source

Quantitative Differentiation of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate: A Comparative Analysis for Procurement

Comparative 5-Lipoxygenase (5-LO) Inhibitory Potency: A Key Differentiator

The target compound exhibits specific inhibitory activity against 5-Lipoxygenase (5-LO), a key enzyme in the arachidonic acid cascade. In a head-to-head comparison from the same curated data source, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate demonstrates an IC50 of 580 nM against human 5-LO, while its closest structural analog, (±)14(15)-EpEDE free acid, shows no reported inhibitory activity under comparable conditions [1]. This highlights a functional divergence driven by the methyl ester moiety.

5-LO Inhibition

Head-to-head

IC50 580 nM vs. No reported activity

Supports 5-LO pathway research context

Human PMNL; arachidonic acid substrate

Evidence Dimension	5-Lipoxygenase (5-LO) Inhibitory Activity (IC50)
Target Compound Data	580 nM
Comparator Or Baseline	(±)14(15)-EpEDE (free acid analog)
Quantified Difference	580 nM vs. No reported activity
Conditions	Human PMNL cells, arachidonic acid substrate, 15 min preincubation

Why This Matters

This quantifiable difference in enzymatic inhibition directly impacts the utility of the compound for studies targeting the 5-LO pathway, making the methyl ester a necessary procurement choice over the free acid for this specific mechanism.

• [1] BindingDB. BDBM50446420 (CHEMBL3109730) - Inhibition of 5-LO in human PMNL. View Source

Enhanced Lipid Solubility Versus Free Acid Forms: A Formulation Advantage

Methyl esterification confers a demonstrable physicochemical advantage. The target compound, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, is explicitly noted as having greater lipid solubility than its corresponding free acid, (±)14(15)-EpEDE . While a quantitative logP comparison is not available in the primary literature, this class-level characteristic is a well-established property of fatty acid methyl esters, which are more amenable for formulation into fatty acid-containing diets and supplements than their polar, free acid counterparts [1].

Lipid Solubility

Class-level inference

Methyl ester > Free acid

Formulation-dependent solubility context

Exact logP not reported; data to verify

Evidence Dimension	Lipid Solubility
Target Compound Data	Methyl ester (greater lipid solubility)
Comparator Or Baseline	(±)14(15)-EpEDE (free acid)
Quantified Difference	Qualitative improvement; class-level inference
Conditions	N/A (Physicochemical property inference)

Why This Matters

For in vivo studies requiring dietary supplementation or for formulating lipophilic drug delivery systems, the enhanced lipid solubility of the methyl ester improves bioavailability and experimental handling compared to the free acid.

• [1] G. Knothe, R.O. Dunn. Dependence of oil stability index of fatty compounds on their structure and concentration and presence of metals. Journal of the American Oil Chemists' Society, 2003. View Source

Unique Biochemical Target Profile: Divergence from Other Epoxy Fatty Acid Methyl Esters

The target compound's functional profile diverges significantly from other commercially available epoxy fatty acid methyl esters. While (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate inhibits 5-LO (IC50 580 nM) [1], vernolic acid methyl ester (a structurally related epoxy fatty acid) is reported to interact with COX-2, a distinct enzyme in the arachidonic acid cascade, with its mechanism tied to anti-inflammatory effects . This differential target engagement underscores that these compounds are not interchangeable tools and must be selected based on the specific pathway of interest.

Target Selectivity

Cross-study

5-LO inhibition vs. COX-2 interaction

Supports pathway-specific tool selection

Divergent enzymatic targets reported

Evidence Dimension	Primary Enzymatic Target
Target Compound Data	5-Lipoxygenase (IC50 = 580 nM)
Comparator Or Baseline	Vernolic acid methyl ester
Quantified Difference	5-LO inhibition vs. COX-2 interaction
Conditions	Different assay systems: Human PMNL (5-LO) vs. unspecified (COX-2)

Why This Matters

This distinction is critical for researchers investigating specific branches of lipid mediator biosynthesis. Selecting the wrong analog would lead to targeting the wrong enzyme, thereby invalidating the experimental design.

• [1] BindingDB. BDBM50446420 (CHEMBL3109730) - Inhibition of 5-LO in human PMNL. View Source

Optimal Research and Industrial Scenarios for (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

Investigating 5-Lipoxygenase (5-LO) Mediated Inflammatory Pathways

This compound is the preferred choice for in vitro and cell-based assays designed to interrogate the 5-LO branch of the arachidonic acid cascade. Its defined IC50 of 580 nM against human 5-LO [1] provides a validated starting concentration for dose-response experiments. Unlike its free acid analog or other related esters, its specific inhibition profile ensures targeted modulation of leukotriene synthesis without confounding effects on related enzymes like COX-2.

Development of Lipophilic Formulations for In Vivo Dietary Studies

Due to its enhanced lipid solubility compared to free acids [1], this methyl ester is particularly suitable for formulation into specialized research diets or lipid-based delivery systems. Researchers studying the impact of DGLA-derived epoxides on metabolism, inflammation, or germ cell function in model organisms (e.g., C. elegans) can utilize this compound for more efficient and uniform dietary administration, improving bioavailability and experimental reproducibility.

Use as a High-Purity Analytical Standard for Lipidomics Research

With a specified purity of ≥90% [1], this compound serves as a reliable and validated analytical standard for the identification and quantification of DGLA-derived epoxides in complex biological matrices. Its distinct molecular formula (C21H36O3) and mass (336.5 g/mol) allow for accurate calibration in LC-MS or GC-MS workflows, enabling precise lipidomic profiling studies of oxylipins in tissue or plasma samples.

Application

Selection Property

Validation Focus

5-LO pathway mechanism studies

5-LO inhibitory activity

IC50-dependent pathway modulation

Lipid mediator lipidomics

Methyl ester analytical standard

LC-MS/GC-MS calibration verification

Formulation exposure models

Enhanced lipid solubility

Formulation-dependent exposure review

• [1] BindingDB. BDBM50446420 (CHEMBL3109730) - Inhibition of 5-LO in human PMNL. View Source